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Compound of Interest

Compound Name: Caviunin

Cat. No.: B1231089

Get Quote

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and Biological

Activities of the Isoflavonoid Caviunin.

Introduction
Caviunin is a naturally occurring isoflavonoid found in several plant species, including those of

the Dalbergia genus.[1] Isoflavonoids, a class of polyphenolic compounds, are of significant

interest to the scientific community due to their diverse pharmacological activities. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological activities of Caviunin, with a focus on its potential therapeutic

applications. The information presented herein is intended for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical Structure and Identification
Caviunin is characterized by a typical isoflavonoid backbone, featuring a three-ring structure

with multiple hydroxyl and methoxy substitutions.

Table 1: Chemical Identification of Caviunin
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Identifier Value Source

IUPAC Name

5,7-dihydroxy-6-methoxy-3-

(2,4,5-

trimethoxyphenyl)chromen-4-

one

[1]

Molecular Formula C₁₉H₁₈O₈ [1]

Molecular Weight 374.3 g/mol [1]

CAS Number 4935-92-6 [1]

PubChem CID 6708635 [1]

Physicochemical Properties
Experimentally determined physicochemical data for Caviunin is limited in the publicly

available literature. The following table summarizes the computed properties available from the

PubChem database. It is important to note that these are predicted values and may differ from

experimentally determined results.

Table 2: Computed Physicochemical Properties of Caviunin

Property Value Source

XLogP3-AA 2.9 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
8 [1]

Rotatable Bond Count 5 [1]

Exact Mass 374.100168 g/mol [1]

Monoisotopic Mass 374.100168 g/mol [1]

Topological Polar Surface Area 104 Å² [1]

Heavy Atom Count 27 [1]
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Solubility: Experimental solubility data for Caviunin in various solvents is not readily available.

However, based on the general solubility of flavonoids, it is expected to be sparingly soluble in

water and more soluble in organic solvents such as methanol, ethanol, and DMSO.[2]

Biological and Pharmacological Activities
While research specifically on Caviunin aglycone is limited, studies on its glycoside derivatives

and related isoflavonoids suggest a range of promising biological activities.

Anti-inflammatory Activity
Though direct studies on Caviunin are scarce, its glycoside, Caviunin 7-O-[β-D-apiofuranosyl-

(1→6)-β-D-glucopyranoside] (CAFG), has demonstrated anti-inflammatory properties in the

context of osteoarthritis. CAFG was found to prevent the effects of the pro-inflammatory

cytokine interleukin-1β (IL-1β).[3] Many flavonoids exert their anti-inflammatory effects by

modulating key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. It is

plausible that Caviunin may also inhibit this pathway, which is a central regulator of

inflammation.

Osteogenic and Chondroprotective Effects
The most well-documented activity of a Caviunin derivative is the osteogenic potential of its

glycoside (CAFG). Studies have shown that CAFG can promote bone formation by stimulating

the BMP2/Wnt-β-catenin signaling pathway.[3] In a model of osteoarthritis, CAFG

demonstrated chondroprotective effects by preventing cartilage degradation.[3]

Antioxidant Activity
While specific IC50 values for Caviunin's antioxidant activity are not available, isoflavonoids as

a class are known to be potent antioxidants. The antioxidant potential of flavonoids is often

attributed to their ability to scavenge free radicals.

Anticancer Activity
The anticancer potential of Caviunin has not been extensively studied. However, many

isoflavonoids have been shown to exhibit cytotoxic effects against various cancer cell lines.

Further research is needed to determine the specific anticancer activity of Caviunin.
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Signaling Pathways
Proposed Anti-inflammatory Signaling Pathway
Based on the known mechanisms of other flavonoids, a plausible anti-inflammatory mechanism

for Caviunin involves the inhibition of the NF-κB signaling pathway. In response to

inflammatory stimuli like lipopolysaccharide (LPS), the IKK complex is activated, leading to the

phosphorylation and subsequent degradation of IκBα. This allows the p50/p65 NF-κB dimer to

translocate to the nucleus and induce the expression of pro-inflammatory genes. Caviunin may

inhibit this pathway by preventing the degradation of IκBα.
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Caption: Proposed anti-inflammatory mechanism of Caviunin via inhibition of the NF-κB

pathway.
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Osteogenic Signaling Pathway of Caviunin Glycoside
(CAFG)
The osteogenic effects of Caviunin glycoside (CAFG) are mediated through the BMP2/Wnt-β-

catenin signaling pathway. CAFG stimulates the production of Bone Morphogenetic Protein 2

(BMP2), which in turn activates the Wnt/β-catenin pathway. This leads to the nuclear

translocation of β-catenin and the subsequent expression of osteogenic genes.
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Caption: Osteogenic signaling pathway of Caviunin Glycoside (CAFG).

Experimental Protocols
The following are detailed, representative protocols for assessing the key biological activities of

isoflavonoids like Caviunin.
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Antioxidant Activity: DPPH Radical Scavenging Assay
This protocol is adapted for the determination of the free radical scavenging activity of a test

compound.

1. Reagents and Materials:

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol

Test compound (Caviunin)

Positive control (e.g., Ascorbic acid)

96-well microplate

Microplate reader

2. Procedure:

Prepare a 0.1 mM solution of DPPH in methanol.

Prepare a stock solution of the test compound and the positive control in methanol.

Perform serial dilutions of the test compound and positive control to obtain a range of

concentrations.

In a 96-well plate, add 100 µL of each concentration of the test compound or positive control

to respective wells.

Add 100 µL of the DPPH solution to each well.

For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at 517 nm using a microplate reader.
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3. Calculation: The percentage of DPPH radical scavenging activity is calculated using the

following formula: % Inhibition = [(A_blank - A_sample) / A_blank] x 100 Where A_blank is the

absorbance of the blank and A_sample is the absorbance of the test compound. The IC50

value (the concentration of the test compound that scavenges 50% of the DPPH radicals) can

be determined by plotting the percentage of inhibition against the concentration of the test

compound.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition
Assay in RAW 264.7 Macrophages
This protocol measures the ability of a test compound to inhibit the production of nitric oxide in

lipopolysaccharide (LPS)-stimulated macrophage cells.

1. Reagents and Materials:

RAW 264.7 macrophage cell line

DMEM (Dulbecco's Modified Eagle Medium)

FBS (Fetal Bovine Serum)

Penicillin-Streptomycin solution

LPS (from E. coli)

Test compound (Caviunin)

Griess Reagent (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

96-well cell culture plate

Cell culture incubator (37°C, 5% CO₂)

Microplate reader

2. Procedure:
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Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate

overnight.

Treat the cells with various concentrations of the test compound for 1-2 hours.

Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

After incubation, collect 100 µL of the cell culture supernatant from each well.

Add 100 µL of Griess Reagent to each supernatant sample.

Incubate at room temperature for 10-15 minutes.

Measure the absorbance at 540 nm.

3. Calculation: The concentration of nitrite (a stable product of NO) is determined from a

standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated

relative to the LPS-stimulated control.

Anticancer Activity: MTT Cell Viability Assay
This colorimetric assay is used to assess the cytotoxic effect of a compound on cancer cell

lines.

1. Reagents and Materials:

Cancer cell line (e.g., MCF-7, MDA-MB-231)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

FBS

Penicillin-Streptomycin solution

Test compound (Caviunin)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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DMSO (Dimethyl sulfoxide)

96-well cell culture plate

Cell culture incubator

Microplate reader

2. Procedure:

Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere

overnight.

Treat the cells with various concentrations of the test compound and incubate for 24, 48, or

72 hours.

After the incubation period, add 20 µL of MTT solution to each well and incubate for another

4 hours.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Shake the plate gently for 10-15 minutes to ensure complete dissolution.

Measure the absorbance at 570 nm.

3. Calculation: Cell viability is expressed as a percentage of the untreated control. The IC50

value (the concentration of the compound that inhibits 50% of cell growth) can be determined

from the dose-response curve.

Conclusion and Future Directions
Caviunin is an isoflavonoid with a chemical structure that suggests a range of potential

pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.

While direct experimental evidence for the aglycone is still emerging, studies on its

glycosylated form have demonstrated significant osteogenic and chondroprotective properties,

highlighting its potential in the management of bone and joint disorders. The proposed anti-
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inflammatory mechanism via inhibition of the NF-κB pathway provides a strong rationale for

further investigation.

Future research should focus on:

Experimental determination of the physicochemical properties of Caviunin.

In-depth in vitro and in vivo studies to elucidate the specific antioxidant, anti-inflammatory,

and anticancer activities of Caviunin aglycone.

Confirmation of the proposed signaling pathways and identification of direct molecular

targets.

Preclinical studies to evaluate the therapeutic efficacy and safety profile of Caviunin.

This technical guide provides a foundation for researchers and drug development professionals

to explore the therapeutic potential of Caviunin. The detailed protocols and proposed

mechanisms of action offer a starting point for further scientific inquiry into this promising

natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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